Cas no 2168888-79-5 ((1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
• CAS No: 2168888-79-5
• MF: C₈H₁₄ClN₃O₂S
• MW: 251.733659267426
• CID: 6097428
• PubChem ID: 165532070
• Update Time: 2025-06-14

(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
• 2168888-79-5
• EN300-1278175

• Inchi： 1S/C8H14ClN3O2S/c1-3-5-8-7(6-15(9,13)14)10-11-12(8)4-2/h3-6H2,1-2H3
• InChI Key： UAKFARHHXZHHOS-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(CCC)N(CC)N=N1)(=O)=O

Computed Properties

• Exact Mass: 251.0495256g/mol
• Monoisotopic Mass: 251.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Additional information on (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride

Recent Advances in the Application of (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS: 2168888-79-5) in Chemical Biology and Pharmaceutical Research

The compound (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS: 2168888-79-5) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its triazole core, has demonstrated significant potential in the synthesis of bioactive molecules and the development of novel therapeutic agents. Recent studies have highlighted its utility as a key intermediate in the preparation of sulfonamide-based compounds, which are widely recognized for their pharmacological properties.

One of the most notable applications of this compound lies in its role as a sulfonylating agent. Researchers have successfully employed it in the modification of amino acids, peptides, and small molecules to introduce sulfonamide functionalities. This modification often enhances the biological activity and metabolic stability of the resulting compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride in the synthesis of potent protease inhibitors, showcasing its efficacy in drug discovery pipelines.

In addition to its synthetic utility, the compound has also been investigated for its unique physicochemical properties. The triazole moiety contributes to its stability under various reaction conditions, while the sulfonyl chloride group provides a reactive handle for further functionalization. Recent computational studies have explored the electronic and steric effects of the ethyl and propyl substituents on the reactivity of the sulfonyl chloride group, providing valuable insights for rational design in medicinal chemistry.

The safety profile and handling considerations of (1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride have also been addressed in recent literature. As with many sulfonyl chlorides, it requires careful handling due to its moisture sensitivity and potential for exothermic reactions. However, optimized protocols for its storage and use in anhydrous environments have been developed, making it more accessible for laboratory applications.

Looking forward, the unique structural features of this compound continue to inspire new applications in chemical biology. Current research directions include its use in activity-based protein profiling and the development of covalent inhibitors. The compound's ability to selectively modify biological targets positions it as a valuable tool for both basic research and drug discovery efforts in the pharmaceutical industry.